2-Benzylidene-5,5-dimethylcyclohexane-1,3-dione

• CAS No.: 28746-58-9
• Molecular Formula: C15H16O2
• Molecular Weight: 228.29 g/mol
• IUPAC Name: 2-benzylidene-5,5-dimethylcyclohexane-1,3-dione
• InChI: InChI=1S/C15H16O2/c1-15(2)9-13(16)12(14(17)10-15)8-11-6-4-3-5-7-11/h3-8H,9-10H2,1-2H3
• InChI Key: OWPZEMRCLRZIKX-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC(=O)C(=CC2=CC=CC=C2)C(=O)C1)C

Description

2-Benzylidene-5,5-dimethylcyclohexane-1,3-dione is an organic compound with the molecular formula C15H16O2 and a molecular weight of 228.294 g/mol . It is known for its unique structure, which includes a benzylidene group attached to a dimethylcyclohexane-1,3-dione core. This compound is often used in various chemical research and industrial applications due to its reactivity and stability.

Preparation Methods

The synthesis of 2-Benzylidene-5,5-dimethylcyclohexane-1,3-dione typically involves the condensation of benzaldehyde with 5,5-dimethyl-1,3-cyclohexanedione under basic conditions . The reaction is usually carried out in the presence of a base such as sodium hydroxide or potassium hydroxide, which facilitates the formation of the benzylidene group. The reaction conditions often include refluxing the mixture in an appropriate solvent like ethanol or methanol to achieve high yields .

Industrial production methods may involve similar synthetic routes but on a larger scale, with optimized reaction conditions to ensure consistency and purity of the final product .

Chemical Reactions Analysis

2-Benzylidene-5,5-dimethylcyclohexane-1,3-dione undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using reagents like potassium permanganate or chromium trioxide, leading to the formation of carboxylic acids or other oxidized derivatives.

Reduction: Reduction reactions can be performed using reducing agents such as sodium borohydride or lithium aluminum hydride, resulting in the formation of alcohols or other reduced products.

Substitution: The compound can undergo nucleophilic substitution reactions, where nucleophiles replace specific groups within the molecule.

Common reagents and conditions used in these reactions include acidic or basic environments, various solvents, and specific temperature and pressure conditions to optimize the reaction outcomes .

Scientific Research Applications

2-Benzylidene-5,5-dimethylcyclohexane-1,3-dione has a wide range of scientific research applications:

Chemistry: It is used as a building block in organic synthesis, particularly in the formation of complex molecules and heterocyclic compounds.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent in various medical applications.

Industry: It is used in the production of dyes, pigments, and other industrial chemicals due to its stability and reactivity.

Mechanism of Action

The mechanism of action of 2-Benzylidene-5,5-dimethylcyclohexane-1,3-dione involves its interaction with specific molecular targets and pathways. The compound can act as an electrophile, reacting with nucleophiles in biological systems. This interaction can lead to the inhibition of specific enzymes or the disruption of cellular processes, contributing to its biological activities .

Comparison with Similar Compounds

2-Benzylidene-5,5-dimethylcyclohexane-1,3-dione can be compared with similar compounds such as:

5,5-Dimethyl-1,3-cyclohexanedione:

2-Benzylidene-3-methyl-4-nitro-2,5-dihydrothiophene 1,1-dioxide: This compound has a similar benzylidene group but differs in its core structure and functional groups.

The uniqueness of this compound lies in its specific structural features and reactivity, making it valuable for various applications in research and industry .